Spiro[1,3-dioxolane-2,1'-[1H]inden]-3'(2'H)-one

• IUPAC Name: spiro[1,3-dioxolane-2,3'-2H-indene]-1'-one
• InChI: InChI=1S/C11H10O3/c12-10-7-11(13-5-6-14-11)9-4-2-1-3-8(9)10/h1-4H,5-7H2
• InChI Key: DSRQEABFLNCFKB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)CC(=O)C3=CC=CC=C23
• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• CAS No.: 18539-93-0

Description

Spiro[1,3-dioxolane-2,1'-[1H]inden]-3'(2'H)-one is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.198. The purity is usually 95%.
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Scientific Research Applications

Donor-Acceptor Spiro-Compounds: Syntheses and Electronic Properties

Spiro compounds including Spiro[1,3-dioxolane-2,1'-[1H]inden]-3'(2'H)-one and its analogs have been synthesized and studied for their electronic properties. These compounds exhibit interesting electronic characteristics due to the weak interaction between the spiro-linked moieties. For instance, their photoelectron and UV/Vis spectra indicate minimal interaction between the donor and acceptor parts, with some showing moderate long-wavelength shifts. This implies potential applications in materials where electronic properties are crucial, such as organic semiconductors and photovoltaic materials (Gleiter et al., 1994).

Spiro-Compounds in Antimalarial Research

The synthesis of spiro- and dispiro-1,2-dioxolanes has been explored for antimalarial applications. Despite some compounds showing less potency compared to established antimalarials like artemisinin, the research underscores the importance of structural elements in the efficacy of peroxide-based antimalarials. This area of study points towards the potential for designing novel antimalarial agents by manipulating the spiro-framework (Wang et al., 2007).

Organocatalytic Synthesis for Medicinal Chemistry

The enantioselective synthesis of spiro[pyrrolidin-3,3'-oxindoles], which are structurally related to this compound, showcases the utility of spiro-compounds in medicinal chemistry. These derivatives exhibit significant biological activities, and their synthesis with high enantiopurity opens new avenues for drug development and diversity-oriented synthesis, emphasizing the spiro-framework's versatility (Chen et al., 2009).

Spiro-Compounds in Material Science

The study of spiro[1,2-dioxetane-3,1′-dihydroisobenzofuran]s and related structures for chemiluminescence applications reveals the potential of spiro-compounds in material science, particularly in developing new luminescent materials. The ability to manipulate the chemiluminescence efficiency through structural modifications of spiro-compounds highlights their applicability in sensors and imaging technologies (Matsumoto et al., 1997).